2-(1,3-benzothiazol-2-ylthio)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
Overview
Description
2-(1,3-benzothiazol-2-ylthio)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide, also known as BTA-EG6, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. BTA-EG6 is a small molecule inhibitor that targets protein-protein interactions and has been shown to have promising results in various scientific studies.
Mechanism of Action
2-(1,3-benzothiazol-2-ylthio)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide works by binding to the interface between two proteins, preventing them from binding to each other. This disrupts the protein-protein interaction and can lead to downstream effects such as decreased cell proliferation or inflammation.
Biochemical and Physiological Effects:
2-(1,3-benzothiazol-2-ylthio)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide has been shown to have various biochemical and physiological effects depending on the specific protein-protein interaction being targeted. In cancer cells, 2-(1,3-benzothiazol-2-ylthio)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide has been shown to decrease cell proliferation and increase apoptosis. In disease models of inflammation, 2-(1,3-benzothiazol-2-ylthio)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide has been shown to decrease inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(1,3-benzothiazol-2-ylthio)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide in lab experiments is its specificity for targeting protein-protein interactions. This allows for more precise investigation of the specific interaction being studied. However, one limitation is that 2-(1,3-benzothiazol-2-ylthio)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide may not be effective in all protein-protein interactions and may require optimization for each specific interaction.
Future Directions
There are many potential future directions for research involving 2-(1,3-benzothiazol-2-ylthio)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide. One area of interest is the development of 2-(1,3-benzothiazol-2-ylthio)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide analogs with improved potency and selectivity for specific protein-protein interactions. Another area of interest is the investigation of 2-(1,3-benzothiazol-2-ylthio)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide in disease models beyond cancer and inflammation, such as neurodegenerative diseases. Additionally, the use of 2-(1,3-benzothiazol-2-ylthio)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide in combination with other therapies may have synergistic effects and should be explored further.
Scientific Research Applications
2-(1,3-benzothiazol-2-ylthio)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide has been used in various scientific studies as a tool to investigate protein-protein interactions. It has been shown to inhibit the interaction between the transcription factor STAT3 and its binding partner, leading to decreased cell proliferation and increased apoptosis in cancer cells. 2-(1,3-benzothiazol-2-ylthio)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide has also been used to study the interaction between the transcription factor NF-κB and its binding partner, leading to decreased inflammation in various disease models.
properties
IUPAC Name |
2-(1,3-benzothiazol-2-ylsulfanyl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14N2O3S2/c20-16(10-23-17-19-12-3-1-2-4-15(12)24-17)18-11-5-6-13-14(9-11)22-8-7-21-13/h1-6,9H,7-8,10H2,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEJVNLHOVXYECU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)NC(=O)CSC3=NC4=CC=CC=C4S3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14N2O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
358.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.